Cas no 8017-16-1 (Polyphosphoric Acid)

• Product Name: Polyphosphoric Acid
• CAS No: 8017-16-1
• MF: H₃O₉P₃
• MW: 239.939703226089
• MDL: MFCD00084480
• CID: 48064
• PubChem ID: 73357664
• Update Time: 2025-04-18

Polyphosphoric Acid Chemical and Physical Properties

Names and Identifiers

• Polyphosphoric acid
• Polyphosphoric acids
• Superphosphoric Acid
• PolyphosphoricacidPOviscousliq
• Polyphosphoic Acid
• Tetraphosphoric acid
• 4122-WH117
• A-1133 WH505
• A-4122HR WH117
• A4122-NT WH905
• A-4422 LS WH118
• A-4422 WH118
• AF-1133 VO
• AF-4133 VO Z NT
• AFA-6133 BK324
• AFA-6145
• AS-1133 BK324
• AS-1145HS BK324
• AS-4133
• AS-4133 HS
• AS-4133-BK
• AS-4133L-BK324
• AS-4145
• AT-6130 HS
• FR52G30BL
• FR52G30NH
• G21
• GV-4H
• GV-5H
• GV-5H BK
• GV-5H BK9915
• GV-5H NC
• GV-6H
• GVS-5H
• GVX-5H
• GVX-5H BK9915
• HFFR-4133 BK318
• HFFR-4133 BK324
• HT2V-3H
• HT2V-3X V0
• HTN502
• HTN51G15HSL
• HTN51G35HSL
• HTN53G50LRHF WT619A
• HTNFR52G30BL
• HTNFR52G30L BK337
• HTNFR52G30LX NC010
• HTNFR52G30NH
• HTNFR52G30NH NC010
• HTNFR52G30NH-BK337
• HTV-4H1
• HTV-4H1 9205
• HTV-4H1 BK9205
• HTV-5H1
• PDX-U-03320
• PPA
• UAL-4023A EM HS
• UF1004
• UF-1007 BK
• UF-1007HS SVDO-BK80515
• UFL4026
• UFL-4026A-FR
• UFL4036
• XE3818
• XE3819
• Phosphonic acid
• Phosphoric acid
• ORTHOPHOSPHORIC ACID
• o-Phosphoric acid
• Sonac
• Phosphorsaeure
• Acidum phosphoricum
• Evits
• Wc-reiniger
• Acide phosphorique
• White phosphoric acid
• Acido fosforico
• Phosphorsaeureloesungen
• Acido fosforico [Italian]
• Fosforzuuroplossingen
• ortho-phosphoric acid
• Fosforzuuroplossingen [Dutch]
• Phosphoric acid 75%
• Caswell No. 662
• FEMA No. 2900
• Phosphorsaeureloesungen [German]
• Phosphoric acid, ortho-
• Acide phosphorique [French
• MFCD00084480
• 8017-16-1
• 2,3,5,6,7-pentaoxa-1,4-diphosphabicyclo[2.2.1]heptane;phosphoric acid
• 2,3,5,6,7-pentaoxa-1,4-diphosphabicyclo[2.2.1]heptane; phosphoric acid
• Polyphosphoric Acid

• MDL： MFCD00084480
• Inchi： 1S/O5P2.H3O4P/c1-2-7-4-3-6(1)5-7;1-5(2,3)4/h;(H3,1,2,3,4)
• InChI Key： FVYIVXLIMHNYTD-UHFFFAOYSA-N
• SMILES： P12OOP(OO1)O2.P(=O)(O)(O)O

Computed Properties

• Exact Mass: 81.98200
• Monoisotopic Mass: 239.89899266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Colorless viscous liquid, easily deliquescent. [10]
• Density: 1.9 g/mL at 25 °C
• Melting Point: 16 °C
• Boiling Point: 300 °C(lit.)
• Flash Point: Nonsense
• Solubility: Solubility in water: may decompose Solubility in other solvents: insoluble in hydrocarbons and halogenated hydrocar soluble in alcohols.
• Water Partition Coefficient: May decompose OSE
• Stability/Shelf Life: Stable. Incompatible with strong bases. Hygroscopic.
• PSA: 81.00000
• LogP: -0.63930
• Merck: 14,7580
• Sensitiveness: Hygroscopic
• Solubility: It is miscible with water. [14]

Polyphosphoric Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3264
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S25-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep container closed when not in use. Keep away from water and corrosive substances. Do not store in metal containers.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds